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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B8815664 Get Quote

The selection of a suitable precipitating agent is crucial for the accurate gravimetric

determination of nickel. The ideal reagent should form a stable, insoluble, and pure precipitate

with nickel, which can be easily filtered and weighed. This section compares the performance

of the conventional reagent, dimethylglyoxime (DMG), with alternative reagents such as

nioxime and 2-hydroxy-1-acetonaphthoneoxime.
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Parameter
Dimethylglyoxime
(DMG)

Nioxime (1,2-
Cyclohexanedione
dioxime)

2-Hydroxy-1-
acetonaphthoneoxi
me

Precipitation pH
5-9 (slightly alkaline)

[1][2][3]

5-9 (slightly alkaline)

[4]
8.0-10.0[5]

Precipitate Color Bright red[6]
Colored chelate

complex
Greenish-yellow[5]

Solvent for Reagent Ethanol[2] Water[4]
Not specified, likely

ethanol

Gravimetric Factor 0.2032[2] Not specified 0.1278[5]

Thermal Stability
Decomposes around

280°C[7][8]

Drying temperature

110-120°C[4]

Drying temperature

110-120°C[5]

Interferences

Fe(III), Cr(III) (masked

with tartaric/citric acid)

[1]

Fe(III), Cr(III) (masked

with tartaric/citric acid)

[4]

Cu(II) can be

determined from the

same solution[5]

Key Advantages
High selectivity, well-

established method

Higher water solubility

of the reagent may

reduce co-

precipitation[4]

Lower gravimetric

factor, potential for

sequential

determination with

copper[5]

Key Disadvantages

Low solubility of the

reagent in water can

lead to co-

precipitation[1]

Less commonly used

than DMG

Limited data available

compared to DMG

Logical Relationship of Reagents
The following diagram illustrates the classification of the discussed reagents for the gravimetric

determination of nickel.
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Caption: Classification of reagents for nickel gravimetric analysis.

Experimental Protocols
Detailed methodologies for the gravimetric determination of nickel using dimethylglyoxime,

nioxime, and 2-hydroxy-1-acetonaphthoneoxime are provided below.

Gravimetric Determination of Nickel using
Dimethylglyoxime (DMG)
1. Sample Preparation:

Accurately weigh a sample of the nickel-containing material and dissolve it in a suitable acid

(e.g., nitric acid).

If iron is present, add tartaric or citric acid to mask it.[1]

Dilute the solution with distilled water.

2. Precipitation:

Heat the solution to 60-80°C.

Add a 1% ethanolic solution of dimethylglyoxime.
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Slowly add dilute ammonia solution until the solution is slightly alkaline (pH 5-9) to precipitate

the bright red nickel(II) dimethylglyoximate complex.[1][2][3]

3. Digestion and Filtration:

Digest the precipitate by keeping the solution hot (60-80°C) for about 30 minutes to an hour

to allow the precipitate particles to grow.

Allow the solution to cool to room temperature.

Filter the precipitate through a pre-weighed sintered glass crucible.

4. Washing and Drying:

Wash the precipitate with cold distilled water until the washings are free of chloride ions.

Dry the crucible and precipitate in an oven at 110-120°C until a constant weight is achieved.

[2]

5. Calculation:

The weight of nickel is calculated using the gravimetric factor for Ni in Ni(C₄H₇N₂O₂)₂

(0.2032).[2]

Gravimetric Determination of Nickel using Nioxime
1. Sample Preparation:

Dissolve a pre-weighed sample containing nickel in an appropriate acid.

Add tartaric or citric acid if interfering ions like Fe(III) or Cr(III) are present.[4]

Dilute the solution with distilled water.

2. Precipitation:

Heat the solution to 70-80°C.

Add a 0.8% aqueous solution of nioxime.[4]
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Adjust the pH to 5-9 by adding dilute ammonia solution to precipitate the nickel-nioxime

complex.[4]

3. Digestion and Filtration:

Digest the precipitate at 60-85°C for 20-60 minutes.[4]

Cool the solution to room temperature.

Filter the precipitate through a pre-weighed filtering crucible.

4. Washing and Drying:

Wash the precipitate with cold water.

Dry the precipitate in an oven at 110-120°C to a constant weight.[4]

5. Calculation:

Calculate the weight of nickel based on the weight of the nickel-nioxime precipitate.

Gravimetric Determination of Nickel using 2-Hydroxy-1-
acetonaphthoneoxime
1. Sample Preparation:

Prepare a stock solution of the nickel salt.

2. Precipitation:

Take an aliquot of the nickel solution and buffer it with ammonium chloride-ammonium

hydroxide.

Add a 1% (w/v) solution of 2-hydroxy-1-acetonaphthoneoxime to precipitate the greenish-

yellow nickel complex in a pH range of 8.0-10.0.[5]

3. Digestion and Filtration:
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Digest the precipitate for 30 minutes.[5]

Filter the precipitate through a suitable filter medium.

4. Washing and Drying:

Wash the precipitate appropriately.

Dry the precipitate at 110-120°C to a constant weight.[5]

5. Calculation:

The precipitate is weighed as Ni(C₁₂H₁₀O₂N)₂, and the amount of nickel is calculated using

the gravimetric factor of 0.1278.[5]

Experimental Workflow
The following diagram outlines the general workflow for the gravimetric determination of nickel.
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Caption: General workflow for nickel gravimetric analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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